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This technical guide provides a comprehensive analysis of the molecular weight of barium
phosphite, a compound with significance in various research and development applications. It

clarifies the existing ambiguities surrounding its chemical formula and presents a detailed

breakdown of its molecular weight based on IUPAC standard atomic weights. This document is

intended for researchers, scientists, and professionals in drug development who require

precise data for their work.

Defining Barium Phosphite: A Compound with
Multiple Identities
Barium phosphite is not a single, unambiguously defined chemical entity. Literature and

chemical databases reveal at least three common forms, each with a distinct chemical formula

and, consequently, a different molecular weight. The primary forms identified are:

Barium Hydrogen Phosphite: BaHPO₃

Barium Dihydrogen Phosphite: Ba(H₂PO₃)₂

Barium Phosphite: Ba₃(PO₃)₂

The nomenclature can be inconsistent, leading to potential confusion. Therefore, specifying the

exact chemical formula is crucial when working with this compound.
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Calculation of Molecular Weights
To provide accurate molecular weights for these compounds, the standard atomic weights of

the constituent elements as recognized by the International Union of Pure and Applied

Chemistry (IUPAC) are utilized.

Standard Atomic Weights
The following table summarizes the standard atomic weights of the elements present in the

different forms of barium phosphite.

Element Symbol
Standard Atomic Weight (
g/mol )

Barium Ba 137.327

Phosphorus P 30.973762

Oxygen O 15.999

Hydrogen H 1.008

Molecular Weight Calculations
Based on the standard atomic weights, the molecular weight for each form of barium
phosphite is calculated as follows:

2.2.1. Barium Hydrogen Phosphite (BaHPO₃)

Molecular Weight = (1 × Atomic Weight of Ba) + (1 × Atomic Weight of H) + (1 × Atomic

Weight of P) + (3 × Atomic Weight of O)

Molecular Weight = (1 × 137.327) + (1 × 1.008) + (1 × 30.973762) + (3 × 15.999)

Molecular Weight = 217.307 g/mol

This calculated value is consistent with the frequently cited molecular weight of approximately

217.31 g/mol .[1][2]
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2.2.2. Barium Dihydrogen Phosphite (Ba(H₂PO₃)₂)

Molecular Weight = (1 × Atomic Weight of Ba) + (4 × Atomic Weight of H) + (2 × Atomic

Weight of P) + (6 × Atomic Weight of O)

Molecular Weight = (1 × 137.327) + (4 × 1.008) + (2 × 30.973762) + (6 × 15.999)

Molecular Weight = 297.266 g/mol

This value is in close agreement with the reported molecular weight of 296.2739 g/mol , with

minor differences likely attributable to the use of slightly different atomic weight values in the

original source.[1]

2.2.3. Barium Phosphite (Ba₃(PO₃)₂)

Molecular Weight = (3 × Atomic Weight of Ba) + (2 × Atomic Weight of P) + (6 × Atomic

Weight of O)

Molecular Weight = (3 × 137.327) + (2 × 30.973762) + (6 × 15.999)

Molecular Weight = 569.967 g/mol

This calculated molecular weight aligns well with the reported value of 569.9 g/mol .[3]

Summary of Quantitative Data
For ease of comparison, the chemical formulas and corresponding molecular weights of the

different forms of barium phosphite are summarized in the table below.
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Compound Name Chemical Formula
Calculated
Molecular Weight (
g/mol )

Reported Molecular
Weight ( g/mol )

Barium Hydrogen

Phosphite
BaHPO₃ 217.307

~217.31[1][2],

216.3021[1]

Barium Dihydrogen

Phosphite
Ba(H₂PO₃)₂ 297.266 296.2739[1]

Barium Phosphite Ba₃(PO₃)₂ 569.967 569.9[3]

Experimental Protocols
The determination of the molecular weight of a compound like barium phosphite relies on

established analytical techniques. A general experimental workflow for confirming the molecular

weight would involve:

Synthesis and Purification: Synthesize the specific form of barium phosphite of interest

(e.g., via precipitation reaction) and purify the product to remove any unreacted starting

materials or byproducts.

Structural Characterization: Employ techniques such as X-ray diffraction (XRD) to confirm

the crystal structure and elemental analysis to determine the empirical formula.

Mass Spectrometry: Utilize a high-resolution mass spectrometer to determine the mass-to-

charge ratio of the molecular ion or characteristic fragment ions. This provides a direct

measurement of the molecular mass.

Visualization of Barium Phosphite Forms
The following diagram illustrates the relationship between the different identified forms of

barium phosphite, highlighting their distinct chemical formulas.
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Barium Phosphite (General Term)

Barium Hydrogen Phosphite
(BaHPO₃)

Barium Dihydrogen Phosphite
(Ba(H₂PO₃)₂)

Barium Phosphite
(Ba₃(PO₃)₂)

Click to download full resolution via product page

Various chemical formulas associated with "barium phosphite".

Conclusion
The molecular weight of "barium phosphite" is dependent on its specific chemical formula.

This guide has presented a clear and detailed analysis of the molecular weights for the three

most common forms: BaHPO₃, Ba(H₂PO₃)₂, and Ba₃(PO₃)₂. By providing calculated molecular

weights based on standard atomic values and summarizing the available data, this document

aims to serve as a valuable resource for the scientific community, ensuring accuracy and clarity

in research and development endeavors involving this compound. It is imperative for

researchers to specify the exact chemical formula to avoid ambiguity and ensure the

reproducibility of their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b1164907?utm_src=pdf-body-img
https://www.benchchem.com/product/b1164907?utm_src=pdf-body
https://www.benchchem.com/product/b1164907?utm_src=pdf-body
https://www.benchchem.com/product/b1164907?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164907?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. 2023 Atomic Weights [iupac.qmul.ac.uk]

2. Standard atomic weight - Wikipedia [en.wikipedia.org]

3. Hydrogen - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Unraveling the Molecular Weight of Barium Phosphite: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1164907#barium-phosphite-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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